Cas no 108132-87-2 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(3,4,5-trimethoxyphenyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(3,4,5-trimethoxyphenyl)-
• CAS No: 108132-87-2
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 180406
• PubChem ID: 3065480
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(3,4,5-trimethoxyphenyl)-
• 2,4-Dihydro-4-methyl-5-(3,4,5-trimethoxyphenyl)-3H-1,2,4-triazol-3-one
• 4-methyl-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-one
• AC1MI9U5
• ACMC-20mbcg
• AG-D-24297
• BRN 5965852
• CTK4A5875
• LS-156535
• 4-Methyl-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5(4H)-one
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-methyl-5-(3,4,5-trimethoxyphenyl)-
• 108132-87-2
• DTXSID10148427

• Inchi： 1S/C12H15N3O4/c1-15-11(13-14-12(15)16)7-5-8(17-2)10(19-4)9(6-7)18-3/h5-6H,1-4H3,(H,14,16)
• InChI Key： ISVCVVRMSUDQDO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1=NNC(N1C)=O)OC)OC

Computed Properties

• Exact Mass: 265.10635
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 72.39